Cas no 23707-37-1 (Isoquinolin-7-amine)
Isoquinolin-7-amine structure
Product Name:Isoquinolin-7-amine
CAS No:23707-37-1
MF:C9H8N2
MW:144.173221588135
MDL:MFCD08669932
CID:52366
PubChem ID:14660277
Update Time:2025-04-18
Isoquinolin-7-amine Chemical and Physical Properties
Names and Identifiers
-
- Isoquinolin-7-amine
- 7-Isoquinolinamine
- 7-Aminoisoquinoline
- [7]Isochinolylamin
- 7-amine-isoquinoline
- 7-AMINOISOQUINOLIN
- 7-ISOQUINOLYLAMINE
- Isoquinolin-7-ylamine
- CHEMBL3357795
- A26446
- AKOS006282104
- 7-Amino-isoquinoline
- MFCD08669932
- SCHEMBL116102
- MB06457
- PS-3948
- EN300-102435
- 7-Isoquinolinamine(9CI);Isoquinolin-7-ylamine;7-amine-isoquinoline;Isoquinolin-7-amine
- SCHEMBL11142663
- W-206851
- SY020017
- AM20061844
- 23707-37-1
- CS-W018610
- FT-0645220
- DTXSID80562696
- DRGUQIQEUWFBDE-UHFFFAOYSA-N
- Isoquinoline, 7-amino-
- DB-350717
- DB-029342
-
- MDL： MFCD08669932
- Inchi： 1S/C9H8N2/c10-9-2-1-7-3-4-11-6-8(7)5-9/h1-6H,10H2
- InChI Key： DRGUQIQEUWFBDE-UHFFFAOYSA-N
- SMILES： N1C=CC2C=CC(=CC=2C=1)N
Computed Properties
- Exact Mass: 144.06900
- Monoisotopic Mass: 144.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- Density: 1.211
- Boiling Point: 343.1°C at 760 mmHg
- Flash Point: 188.082°C
- Refractive Index: 1.708
- PSA: 38.91000
- LogP: 2.39820
Isoquinolin-7-amine Security Information
- Hazard Statement： H302-H315-H319-H335
- Safety Instruction： 24/25
- Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
Isoquinolin-7-amine Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Isoquinolin-7-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I918265-50mg |
Isoquinolin-7-amine |
23707-37-1 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I918265-100mg |
Isoquinolin-7-amine |
23707-37-1 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | I918265-500mg |
Isoquinolin-7-amine |
23707-37-1 | 500mg |
$ 210.00 | 2022-06-04 | ||
| Chemenu | CM111007-1g |
isoquinolin-7-amine |
23707-37-1 | 98% | 1g |
$122 | 2021-08-06 | |
| Chemenu | CM111007-5g |
isoquinolin-7-amine |
23707-37-1 | 98% | 5g |
$337 | 2021-08-06 | |
| Chemenu | CM111007-10g |
isoquinolin-7-amine |
23707-37-1 | 98% | 10g |
$561 | 2021-08-06 | |
| Apollo Scientific | OR17108-250mg |
7-Aminoisoquinoline |
23707-37-1 | 98% | 250mg |
£52.00 | 2023-09-01 | |
| Apollo Scientific | OR17108-1g |
7-Aminoisoquinoline |
23707-37-1 | 97% | 1g |
£44.00 | 2025-02-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I11620-10g |
Isoquinolin-7-amine |
23707-37-1 | 95% | 10g |
¥1888.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I11620-5g |
Isoquinolin-7-amine |
23707-37-1 | 95% | 5g |
¥948.0 | 2023-09-07 |
Isoquinolin-7-amine Related Literature
-
Fuying Li,Kejun Cheng,Joshua F. G. Antoline,Malliga R. Iyer,Gary R. Matyas,Oscar B. Torres,Rashmi Jalah,Zoltan Beck,Carl R. Alving,Damon A. Parrish,Jeffrey R. Deschamps,Arthur E. Jacobson,Kenner C. Rice Org. Biomol. Chem. 2014 12 7211
-
Elisa Brambilla,Matteo Giannangeli,Valentina Pirovano,Elisabetta Rossi,Alessandro Caselli,Giorgio Abbiati Org. Biomol. Chem. 2021 19 4958
-
3. Structure-based discovery of potent inhibitors of Axl: design, synthesis, and biological evaluationShuang Wu,Min Liao,Minxiong Li,Mingming Sun,Ning Xi,Youlin Zeng RSC Med. Chem. 2022 13 1246
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